rac 3-Hydroxybutyric Acid-d2 Sodium Salt

• CAS RN: 352439-00-0
• Molecular Formula: C4H7NaO3
• Molecular Weight: 128.099
• IUPAC Name: sodium;2,2-dideuterio-3-hydroxybutanoate
• InChI: InChI=1S/C4H8O3.Na/c1-3(5)2-4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1/i2D2
• InChI Key: NBPUSGBJDWCHKC-IYPYQTRPSA-M
• SMILES: CC(CC(=O)[O-])O.[Na+]
• synonyms: 3-Hydroxybutanoic Acid-d2 Sodium Salt; 3-Hydroxybutyric-d2 Acid Monosodium Salt; DL-β-Hydroxybutyric-d2 Acid Sodium Salt; Sodium 3-Hydroxybutyrate-d2; Sodium Dl-β-hydroxybutyrate-d2; Sodium β-Hydroxybutyrate-d2; β-Hydroxybutyric-d2 Acid Sodium Salt

Description

“rac 3-Hydroxybutyric Acid-d2 Sodium Salt” is a biochemical used for proteomics research. It is also known as “3-Hydroxybutanoic Acid-d2 Sodium Salt”, “3-Hydroxybutyric-d2 Acid Monosodium Salt”, and "DL-β-Hydroxybutyric-d2 Acid Sodium Salt". The CAS Number is 352439-00-0. It has a molecular weight of 128.1 and a molecular formula of C4H5D2O3•Na.

Molecular Structure Analysis

The molecular structure of “rac 3-Hydroxybutyric Acid-d2 Sodium Salt” is represented by the formula C4H5D2O3•Na. This indicates that the compound consists of 4 carbon atoms, 5 hydrogen atoms, 2 deuterium atoms (a stable isotope of hydrogen), 3 oxygen atoms, and 1 sodium atom.

Physical And Chemical Properties Analysis

“rac 3-Hydroxybutyric Acid-d2 Sodium Salt” is a solid at room temperature. It has a melting point of 165-167° C.

Mechanism of Action

3-Hydroxybutyrate, the non-deuterated form of this compound, is known to bind to specific hydroxyl-carboxylic acid receptors and inhibit histone deacetylase enzymes. It also inhibits lipolysis, inflammation, oxidative stress, cancer growth, angiogenesis, and atherosclerosis. It’s important to note that these mechanisms of action are associated with 3-Hydroxybutyrate and may not directly apply to the deuterated form.

Safety and Hazards

The safety data sheet for a related compound, DL-3-Hydroxybutyric acid sodium salt, suggests avoiding dust formation and avoiding breathing mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment should be used. In case of contact, rinse immediately with plenty of water.